N-(3,5-dimethylphenyl)-4-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: N-(3,5-dimethylphenyl)-4-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C16H15N5O/c1-11-7-12(2)9-14(8-11)18-16(22)13-3-5-15(6-4-13)21-10-17-19-20-21/h3-10H,1-2H3,(H,18,22)
• InChI Key: MWQUKTPAKJKBRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)N3C=NN=N3)C
• Molecular Formula: C16H15N5O
• Molecular Weight: 293.32 g/mol

Description

N-(3,5-Dimethylphenyl)-4-(1H-tetrazol-1-yl)benzamide is a chemical compound with the molecular formula C16H15N5O. It has an average mass of 293.323 Da and a monoisotopic mass of 293.127655 Da.

Scientific Research Applications

Synthesis and Structural Studies

The structural studies of analogs similar to N-(3,5-dimethylphenyl)-4-(1H-tetrazol-1-yl)benzamide, such as 2-(2,4-dimethylphenyl)-2H-benzotriazole, provide insights into synthetic pathways and molecular conformations. These compounds, including Tinuvin P analogs, have been synthesized and analyzed to understand their molecular structure through NMR and X-ray diffraction analysis, showcasing the importance of such compounds in material science and synthetic chemistry (Claramunt et al., 2007).

Anticancer Research

Anticancer properties of compounds containing benzamide groups, akin to N-(3,5-dimethylphenyl)-4-(1H-tetrazol-1-yl)benzamide, have been explored through the synthesis of novel Schiff’s bases. These compounds, evaluated for their anticancer activity against various human cancer cell lines, demonstrate the potential of such molecular structures in developing new anticancer agents (Tiwari et al., 2017).

Antibacterial Agents

The development of novel antibacterial agents using structures related to N-(3,5-dimethylphenyl)-4-(1H-tetrazol-1-yl)benzamide has been investigated. Compounds with similar molecular frameworks have shown promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, without cytotoxic effects on mammalian cells. This highlights the compound's relevance in medicinal chemistry for creating new antibacterial drugs (Palkar et al., 2017).

Luminescence Sensing

In the field of material science, dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks have been synthesized for luminescence sensing of benzaldehyde derivatives. These frameworks, related to the structural elements of N-(3,5-dimethylphenyl)-4-(1H-tetrazol-1-yl)benzamide, show selective sensitivity, indicating their application in chemical sensing and environmental monitoring (Shi et al., 2015).

Molecular Docking and DFT Calculations

The potential of compounds with similar structures to N-(3,5-dimethylphenyl)-4-(1H-tetrazol-1-yl)benzamide in binding to biological targets has been explored through molecular docking and DFT calculations. These studies offer insights into the interaction mechanisms of such compounds with biological molecules, paving the way for the development of targeted therapies (Fahim & Shalaby, 2019).